alpha-Cyclohexylethylamine hydrochloride

• IUPAC Name: 1-cyclohexylethanamine;hydrochloride
• InChI: InChI=1S/C8H17N.ClH/c1-7(9)8-5-3-2-4-6-8;/h7-8H,2-6,9H2,1H3;1H
• InChI Key: SESCRFJUMZOXDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCCC1)N.Cl
• Molecular Formula: C8H18ClN
• Molecular Weight: 163.69 g/mol
• CAS No.: 27586-72-7

Description

Physical And Chemical Properties Analysis

Alpha-Cyclohexylethylamine hydrochloride is a liquid with a density of 0.866 g/mL at 20 °C. It has a boiling point of 177-178 °C. The optical activity is [α]20/D −4°, neat.

Scientific Research Applications

Antidepressant Biochemical Profile alpha-Cyclohexylethylamine hydrochloride, as part of novel bicyclic compounds, has shown a neurochemical profile predictive of antidepressant activity, exhibiting inhibition of rat brain imipramine receptor binding and synaptosomal monoamine uptake without inhibiting monoamine oxidase. This distinct profile suggests potential utility in antidepressant therapy devoid of common tricyclic side effects (E. Muth et al., 1986).

Environmental Fate of Hexachlorocyclohexane Isomers Research on hexachlorocyclohexane (HCH) isomers, including the exploration of their environmental fates and toxicities, highlights the pervasive nature and challenges associated with organochlorine pesticide residues. The differential environmental persistence and toxicity of these isomers, including this compound derivatives, underscore the complexity of their environmental impact and the need for ongoing study to mitigate their effects (K. Willett et al., 1998).

Anaerobic Degradation of Hexachlorocyclohexane Isomers Investigations into the anaerobic degradation of hexachlorocyclohexane isomers in liquid and soil slurry systems have shown that certain microbial consortia can effectively detoxify soils polluted with HCH. This research provides insight into potential bioremediation strategies for environments contaminated with this compound and its analogs, offering a pathway to reducing their environmental footprint (J. Quintero et al., 2005).

Surface Fenton Degradation of Organic Pollutants The use of hydroxylamine in conjunction with goethite and H2O2 in a surface Fenton system to degrade various organic pollutants demonstrates the potential for innovative chemical treatments in environmental remediation. This approach, relevant to compounds like this compound, showcases the feasibility of using chemical reactions to efficiently break down persistent organic pollutants in the environment (X. Hou et al., 2017).

Cytotoxic Evaluation of Cyclohexanone Derivatives Research into the cytotoxicity of cyclohexanone derivatives, including this compound analogs, against various cell lines indicates their potential application in developing new therapeutic agents. The investigation of these compounds for selective toxicity toward tumor cells provides a foundation for future drug development and cancer treatment strategies (J. Dimmock et al., 1992).

Safety and Hazards

Alpha-Cyclohexylethylamine hydrochloride is considered hazardous. It is a flammable liquid and can cause severe skin burns and eye damage. It may also cause respiratory irritation.

Future Directions

Alpha-Cyclohexylethylamine hydrochloride has potential applications in the synthesis of complex chemical compounds. It has been used in the deracemization of various important amines such as 4-phenylbutan-2-amine, a precursor for the antihypertensive dilevalol; sec-butylamine, 1-methoxy-2-propanamine and 1-cyclohexylethylamine, precursors of inhibitors of tumour necrosis factor-α (TNF-α); and 1-phenyl-1-propylamine, a precursor of anti-depressant agent corticotropin.